Cas no 884492-68-6 (2-溴-4-甲基-6,7-二氢-5H-吡啶)

• Product Name: 2-溴-4-甲基-6,7-二氢-5H-吡啶
• CAS No: 884492-68-6
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 2951527
• PubChem ID: 11600940
• Update Time: 2025-07-21

2-溴-4-甲基-6,7-二氢-5H-吡啶 Chemical and Physical Properties

Names and Identifiers

• 2-溴-4-甲基-6,7-二氢-5H-吡啶
• 2-Bromo-4-methyl-6,7-dihydro-5H-cyclopenta[b]pyridine
• 2-bromo-4-methyl-6,7-dihydro-5H-pyrindine
• 884492-68-6

• Inchi： 1S/C9H10BrN/c1-6-5-9(10)11-8-4-2-3-7(6)8/h5H,2-4H2,1H3
• InChI Key： RVVKLFDGECWOJG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 210.99966Da
• Monoisotopic Mass: 210.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-溴-4-甲基-6,7-二氢-5H-吡啶

Recent Advances in the Study of 2-Bromo-4-methyl-6,7-dihydro-5H-pyridine (CAS: 884492-68-6)

2-Bromo-4-methyl-6,7-dihydro-5H-pyridine (CAS: 884492-68-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential as a building block for biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The compound's unique structural features, including the bromine substituent and the dihydropyridine ring, make it a valuable intermediate in the synthesis of complex molecules. Researchers have explored its use in cross-coupling reactions, where it serves as a precursor for the introduction of various functional groups. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in Suzuki-Miyaura coupling reactions, leading to the development of novel kinase inhibitors with potential therapeutic applications.

In addition to its synthetic utility, 2-bromo-4-methyl-6,7-dihydro-5H-pyridine has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects against certain cancer cell lines. For instance, a derivative bearing a sulfonamide group displayed promising activity against breast cancer cells (MCF-7), with an IC50 value of 12.5 µM. These findings suggest that further optimization of this scaffold could yield potent anticancer agents.

Another area of interest is the compound's potential as a ligand in metal-catalyzed reactions. A recent publication in Organic Letters reported the use of 2-bromo-4-methyl-6,7-dihydro-5H-pyridine as a ligand in palladium-catalyzed C-H activation reactions. The study revealed that the compound's steric and electronic properties facilitate the formation of C-C bonds under mild conditions, offering a greener alternative to traditional methodologies.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-bromo-4-methyl-6,7-dihydro-5H-pyridine. Researchers are actively working on optimizing reaction conditions to improve yield and reduce byproduct formation. A recent patent application disclosed a novel catalytic system that enhances the efficiency of the bromination step, achieving a yield of over 85% with high purity.

In conclusion, 2-bromo-4-methyl-6,7-dihydro-5H-pyridine (CAS: 884492-68-6) continues to be a focal point in chemical biology and medicinal chemistry research. Its versatility as a synthetic intermediate and its potential biological activity make it a valuable tool for drug discovery. Future studies are expected to explore its applications in targeted therapy and combinatorial chemistry, further expanding its utility in the pharmaceutical industry.